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Self-Etch Adhesives as Amalgam Liners: A
Comparative Guide

The use of adhesive liners under amalgam restorations has gained traction as a method to
enhance marginal seal, reduce microleakage, and potentially decrease postoperative
sensitivity. Self-etch adhesives, in particular, offer a simplified application process compared to
total-etch systems by combining the etching and priming steps. This guide provides a
comparative evaluation of various self-etch adhesives when used as amalgam liners,
supported by experimental data on their performance in terms of bond strength, microleakage,
and postoperative sensitivity.

Performance Data: Bond Strength and Microleakage

The efficacy of self-etch adhesives as amalgam liners is primarily assessed through their
ability to bond to tooth structure and prevent leakage at the restoration margin. The following
tables summarize quantitative data from several in-vitro studies.

Shear Bond Strength

Shear bond strength is a crucial indicator of the adhesive's ability to resist forces that could
lead to debonding.
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Mean Shear Bond

Adhesive System Substrate Comparison Group
Strength (MPa)
Self-Etch Adhesives
Conventional Acid
Xeno Il 13.27 £+ 3.16 Enamel )
Etching
Conventional Acid
Transbond Plus 12.64 + 2.56 Enamel ]
Etching
Conventional Acid
Adper Prompt 12.62 + 2.48 Enamel )
Etching
Control/Total-Etch
Conventional Acid
14.56 + 2.97 Enamel Self-Etch Adhesives

Etching

Table 1: Comparison of the shear bond strength of different self-etching adhesives. Note that

while these values provide a comparison, they were tested with orthodontic brackets and not

directly with amalgam. However, they offer insight into the adhesives' performance on enamel.

Microleakage

Microleakage studies assess the extent of dye penetration at the tooth-restoration interface,

indicating the sealing ability of the liner. Lower scores typically signify better sealing.
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Mean Rank )
. . . Comparison o
AdhesivelLiner Microleakage Key Finding
Groups
Score
Significantly
) Dental Varnish, minimized
Optibond All-In-One _ , _ _
9.40 Bifluorid Varnish, microleakage under
(Self-Etch) ) ) ]
Single Bond Universal  silver amalgam
restorations|[1]
Optibond, Bifluorid
Dental Varnish 15.70 Varnish, Single Bond -
Universal
Optibond, Dental
Bifluorid Varnish 22.40 Varnish, Single Bond -
Universal
) Showed significantly
) ) Optibond, Dental ) )
Single Bond Universal ) ) ) higher microleakage
34.50 Varnish, Bifluorid

(in Self-Etch Mode)

Varnish

compared to other

groups[1]

Adper™ Easy One
(One-Step Self-Etch)

Showed least
microleakage at the

occlusal margin

Adper™ SE Plus,
Adper™ single bond
2, Adper™ Single

Bond Universal

One-step self-etch
agents showed less
microleakage than
total-etch and
universal adhesives at

the occlusal margin[2]

Adper™ SE Plus
(Two-Step Self-Etch)

Exhibited the least
microleakage at the

gingival margin

Adper™ Easy One,
Adper™ single bond
2, Adper™ Single
Bond Universal

Table 2: Comparative microleakage scores of self-etch adhesives and other liners under

amalgam restorations. The data is presented as mean rank scores, where a lower rank

indicates less microleakage.[1]
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Postoperative Sensitivity

A key advantage cited for using adhesive liners is the reduction of postoperative sensitivity.
Self-etch adhesives are believed to contribute to less sensitivity compared to total-etch systems
due to their less aggressive nature and the elimination of the separate etching and rinsing
steps, which can be technique-sensitive.

Clinical studies have shown that dentin adhesive liners are more effective than traditional copal
varnish in reducing postoperative sensitivity under amalgam restorations.[3][4] One study found
a statistically significant lower mean Visual Analog Scale (VAS) score for sensitivity at both 24
hours and one week post-treatment when a dentin adhesive was used compared to copal
varnish.[3] Another clinical trial observed less postoperative sensitivity at 24 hours with self-
etch adhesives compared to total-etch adhesives in composite restorations, suggesting a
similar benefit could be extrapolated for amalgam.

Experimental Protocols

The following are summaries of methodologies used in the cited studies to evaluate the
performance of self-etch adhesives.

Shear Bond Strength Testing

» Tooth Preparation: Extracted human premolars were collected and stored appropriately. The
enamel surfaces were cleaned and prepared for bonding.

o Bonding: The teeth were divided into groups, with each group assigned a different adhesive
system. The adhesives were applied according to the manufacturer's instructions. For the
control group, conventional acid etching with phosphoric acid was performed.

o Restoration/Bracket Placement: In the context of the available data, orthodontic brackets
were bonded to the prepared surfaces.

o Testing: After a specified storage period (e.g., 24 hours in water), the specimens were
mounted in a universal testing machine. A shear force was applied to the base of the bracket
at a constant crosshead speed until failure occurred. The force at failure was recorded and
converted to megapascals (MPa).
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Microleakage Assessment (Dye Penetration Method)

Cavity Preparation: Standardized Class | or Class V cavities were prepared on the occlusal
or buccal surfaces of extracted human premolars.

Liner Application and Restoration: The teeth were randomly divided into groups. The
assigned liner (e.g., self-etch adhesive, varnish) was applied to the cavity walls according to
the manufacturer's instructions, followed by the placement of the silver amalgam restoration.

Thermocycling: To simulate temperature changes in the oral environment, the restored teeth
were subjected to thermocycling (e.g., 200 cycles between 5°C and 55°C).[2]

Dye Immersion: The tooth surfaces, except for an area around the restoration margin, were
sealed with a waterproof varnish. The teeth were then immersed in a dye solution (e.g., 2%
methylene blue) for a specified period (e.g., 24 hours).

Sectioning and Evaluation: The teeth were sectioned longitudinally through the center of the
restoration. The sections were then examined under a stereomicroscope to assess the
extent of dye penetration at the tooth-restoration interface. Microleakage was typically
scored on an ordinal scale (e.g., O for no penetration to 3 for penetration to the axial wall).

Visualizing the Application Workflow

The following diagram illustrates the generalized workflow for the application of a self-etch

adhesive as an amalgam liner.

Cavity Preparation Self-Etch Adhesive Application Amalgam Restoration

- Apply Adhesive to Scrub/Agitate
Isolate Tooth }—b{ Prepare Cavity }—V Enamel and Dentin (per manufacturer) Air Dry Gently Condense Amalgam

Light Cure
(if required)

Carve and Finish

Click to download full resolution via product page

Application of Self-Etch Adhesive as an Amalgam Liner

Conclusion
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The available evidence suggests that self-etch adhesives can be effective liners under
amalgam restorations, with some products demonstrating superior performance in reducing
microleakage compared to traditional varnishes and even other adhesive systems.[1] The
choice of a specific self-etch adhesive should be guided by clinical studies that evaluate
performance metrics like bond strength and microleakage. The simplified application protocol of
self-etch systems also presents a clinical advantage. However, it is important to note that
performance can vary between different commercial products and application techniques.
Therefore, adherence to the manufacturer's instructions is crucial for optimal outcomes. Further
long-term clinical studies are needed to definitively establish the superiority of one type of self-
etch adhesive over others as an amalgam liner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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